Benzyltrimethylammoniumtribromide

• Molecular Formula: C30H48Br3N3
• Molecular Weight: 690.4 g/mol
• InChI: InChI=1S/3C10H16N.3BrH/c3*1-11(2,3)9-10-7-5-4-6-8-10;;;/h3*4-8H,9H2,1-3H3;3*1H/q3*+1;;;/p-3
• InChIKey: KTLFENNEPHBKJD-UHFFFAOYSA-K

Benzyltrimethylammonium Tribromide: Procurement-Grade Brominating and Oxidizing Reagent for Regioselective Synthesis

Benzyltrimethylammonium tribromide (BTMA Br₃; CAS 111865-47-5) is a crystalline quaternary ammonium tribromide (QATB) solid with molecular formula C₁₀H₁₆Br₃N and molecular weight 389.95 g/mol [1]. The compound appears as an orange-red to light brown powder with a melting point of 99–101°C, is sparingly soluble in water but freely soluble in dichloromethane and DMSO, and is characterized as a stable, easy-to-handle source of electrophilic bromine that functions both as a brominating agent for aromatic compounds, alkenes, and ketones and as a mild oxidizing agent for alcohols, amines, and sulfides [2].

Workflow Stoichiometry-controlled bromination of phenols and aromatic ethers

Selection Solvent-tunable mono- vs poly-bromination selectivity

Compatibility Byproduct does not inhibit downstream polycondensation

• [1] Baike Baidu. Benzyltrimethylammonium tribromide. CAS: 111865-47-5. View Source
• [2] Kajigaeshi, S. et al. Benzyltrimethylammonium Tribromide. J. Synth. Org. Chem. Jpn. 1988, 46(10), 986–989. View Source

Benzyltrimethylammonium Tribromide: Why In-Class Brominating Agents Cannot Be Interchanged Without Compromising Stoichiometry and Yield

Quaternary ammonium tribromides are not functionally equivalent; their distinct cation structures dictate solubility profiles, byproduct behavior, and compatibility with downstream transformations. Unlike tetrabutylammonium tribromide (TBABr₃), which generates lipophilic byproducts that can complicate purification, BTMA Br₃ produces benzyltrimethylammonium bromide—a byproduct that does not inhibit subsequent polycondensation steps in conjugated polymer synthesis [1]. Furthermore, compared to pyridinium tribromide, BTMA Br₃ does not introduce basic nitrogen heterocycles that can catalyze unwanted side reactions or require stringent anhydrous conditions to maintain selectivity [2]. These differences are not theoretical; they directly determine whether a synthetic sequence succeeds or requires additional purification and re-optimization.

TBABr₃ Lipophilic byproduct may complicate purification; BTMA Br₃ byproduct may not interfere in polycondensation

Pyridinium tribromide Basic nitrogen heterocycle byproduct can catalyze side reactions; BTMA Br₃ avoids this mismatch

Elemental bromine Uncontrolled over-bromination to 2,4,6-tribromophenol; BTMA Br₃ permits stoichiometric mono-/di-/tri-bromination

• [1] Fujinami, Y. et al. Facile synthesis of fluorene-based π-conjugated polymers via sequential bromination/direct arylation polycondensation. J. Polym. Sci. Part A: Polym. Chem. 2015, 53, 1585–1590. DOI: 10.1002/pola.27689. View Source
• [2] Dunn, G. E.; Blackburn, B. J. Formation constants of pyridinium tribromide and tetra-n-butylammonium tribromide in chloroform. J. Am. Chem. Soc. 1974, 96(10), 3293–3294. View Source

Benzyltrimethylammonium Tribromide: Head-to-Head Quantitative Evidence Versus NBS, TBABr₃, Pyridinium Tribromide, and Elemental Bromine

Phenol Bromination: BTMA Br₃ Achieves Controllable Mono-/Di-/Tri-Bromination via Stoichiometry, Whereas Br₂ Uncontrollably Yields 2,4,6-Tribromophenol

The bromination of phenols with elemental bromine (Br₂) proceeds non-selectively to afford 2,4,6-tribromophenol as the predominant product due to the strong activating effect of the hydroxyl group. In contrast, using BTMA Br₃ in CH₂Cl₂–CH₃OH at room temperature (~1 h) and simply adjusting the molar ratio of reagent to substrate enables selective access to mono-, di-, or tri-brominated phenols in high yield [1].

Phenol bromination selectivity

Data to verify

BTMA Br₃ gives controllable mono/di/tri-bromination; Br₂ yields only 2,4,6-tribromophenol

Supports regioselective synthesis workflow

Reported selectivity; confirm with specific substrate

Evidence Dimension	Bromination selectivity of phenol
Target Compound Data	Controllable mono-, di-, or tri-bromination based on stoichiometry
Comparator Or Baseline	Elemental bromine (Br₂): uncontrolled 2,4,6-tribromophenol as major product
Quantified Difference	Selective vs. non-selective bromination
Conditions	CH₂Cl₂–CH₃OH solvent, room temperature, ~1 h reaction time

Why This Matters

For procurement decisions in pharmaceutical intermediate synthesis, the ability to selectively obtain specific bromophenol regioisomers eliminates chromatographic separation steps and reduces waste.

• [1] GuideChem. Is benzyltrimethylammonium tribromide a highly selective aromatic brominating agent? 2024. View Source

Aromatic Ether Bromination: BTMA Br₃ Provides Solvent-Controlled Mono- vs. Poly-Bromination in Quantitative Yield

Kajigaeshi and coworkers demonstrated that the reaction of aromatic ethers with a stoichiometric amount of BTMA Br₃ in CH₂Cl₂–CH₃OH yields exclusively mono-brominated products. In contrast, performing the reaction in CH₃COOH with ZnCl₂ as a Lewis acid promoter yields di- or tri-brominated ethers selectively and in quantitative yields [1]. This solvent-tunable selectivity is a distinctive operational advantage of BTMA Br₃.

Aromatic ether selectivity

Head-to-head

CH₂Cl₂–CH₃OH: mono-bromination; CH₃COOH–ZnCl₂: di-/tri-bromination, both quantitative yield

Enables solvent-tunable selectivity, reducing inventory needs

Verified in reported conditions

Evidence Dimension	Bromination selectivity of aromatic ethers
Target Compound Data	Mono-substituted ethers (CH₂Cl₂–CH₃OH) OR di-/tri-substituted ethers (CH₃COOH–ZnCl₂), both in quantitative yield
Comparator Or Baseline	Same reagent under different solvent conditions: mono- vs. poly-bromination
Quantified Difference	Exclusive mono-bromination vs. exclusive poly-bromination depending on solvent choice
Conditions	CH₂Cl₂–CH₃OH (mono) vs. CH₃COOH–ZnCl₂ (di/tri)

Why This Matters

This tunability eliminates the need to procure multiple specialized brominating agents for different substitution patterns, consolidating inventory and simplifying process development.

• [1] Kajigaeshi, S.; Moriwaki, M.; Tanaka, T.; Fujisaki, S.; Kakinami, T.; Okamoto, T. Selective Bromination of Aromatic Ethers with Benzyltrimethylammonium Tribromide. J. Chem. Soc., Perkin Trans. 1 1990, 897–899. View Source

Conjugated Polymer Synthesis: BTMA Br₃ Is Preferred Over Other Tribromides Due to Non-Inhibitory Byproduct in Subsequent Polycondensation

In the synthesis of fluorene-based π-conjugated polymers, BTMA Br₃ was explicitly selected over other tribromide reagents because its byproduct, benzyltrimethylammonium bromide (BTMA Br), does not inhibit the direct arylation polycondensation step. Bromination of phenothiazine (PTZ) and bithiophene (BT) substrates with BTMA Br₃ in the presence of K₂CO₃ afforded 3,7-dibromo-10-(2-octyldodecyl)phenothiazine and 5,5'-dibromo-4,4'-didodecyl-2,2'-bithiophene in quantitative yields with high regioselectivity [1].

Polymer synthesis compatibility

Head-to-head

BTMA Br byproduct does not inhibit direct arylation polycondensation; quantitative bromination yield

Supports one-pot bromination–polycondensation workflow

Reported for fluorene-based polymers

Evidence Dimension	Byproduct compatibility with subsequent polycondensation
Target Compound Data	BTMA Br (byproduct) does not inhibit polycondensation; bromination proceeds in quantitative yield
Comparator Or Baseline	Other tribromide reagents (unspecified but implied by authors' selection criteria) with inhibitory byproducts
Quantified Difference	Quantitative yield with BTMA Br₃ vs. inhibited/non-quantitative yields with alternatives
Conditions	K₂CO₃ base, PTZ and BT substrates, room temperature

Why This Matters

For laboratories or manufacturers producing conjugated polymers for optoelectronics, this specific compatibility eliminates a purification step and enables one-pot sequential bromination–polycondensation workflows.

• [1] Fujinami, Y. et al. Facile synthesis of fluorene-based π-conjugated polymers via sequential bromination/direct arylation polycondensation. J. Polym. Sci. Part A: Polym. Chem. 2015, 53, 1585–1590. DOI: 10.1002/pola.27689. View Source

Thermal and Storage Stability: BTMA Br₃ Exhibits Higher Melting Point (99–101°C) Than TBABr₃ (69–75°C), Indicating Superior Ambient Storage Robustness

BTMA Br₃ has a reported melting point of 99–101°C [1], whereas tetrabutylammonium tribromide (TBABr₃) melts at 69–75°C [2]. Both reagents are stable solids at room temperature, but the higher melting point of BTMA Br₃ suggests greater resistance to thermal softening or decomposition during routine laboratory storage, particularly in facilities without stringent temperature control.

Thermal stability indicator

Cross-study

BTMA Br₃ mp 99–101°C vs TBABr₃ mp 69–75°C (lit.)

Higher reported melting point may support ambient storage robustness

Verify for current lot; supplier specification recommended

Evidence Dimension	Melting point (thermal stability indicator)
Target Compound Data	99–101°C (BTMA Br₃)
Comparator Or Baseline	69–75°C (TBABr₃)
Quantified Difference	~25–30°C higher melting point for BTMA Br₃
Conditions	Standard melting point determination (lit.)

Why This Matters

A higher melting point translates to reduced risk of reagent caking, clumping, or decomposition during unrefrigerated storage, which is a practical procurement consideration for laboratories in warmer climates or with limited cold storage capacity.

• [1] Baike Baidu. Benzyltrimethylammonium tribromide. CAS: 111865-47-5. View Source
• [2] Baike Baidu. Tetrabutylammonium tribromide. CAS: 38932-80-8. View Source

2-Aminobenzothiazole Synthesis: BTMA Br₃ Enables Controlled Stoichiometry, Minimizing Aromatic Over-Bromination Observed with Other Electrophilic Bromine Sources

In the conversion of substituted aryl thioureas to 2-aminobenzothiazoles, BTMA Br₃ was shown to be a readily utilized alternative electrophilic bromine source that permits easier control of addition stoichiometry, thereby minimizing aromatic bromination side reactions caused by excess reagent [1]. This contrasts with less controllable bromine sources where over-bromination of the aryl ring is a common and yield-diminishing problem.

2-Aminobenzothiazole synthesis

Class-level

Controlled stoichiometry minimizes aromatic over-bromination compared to other electrophilic Br sources

Supports cleaner heterocyclic synthesis profiles

Qualitative improvement; verify yield for specific substrate

Evidence Dimension	Stoichiometry control and minimization of aromatic over-bromination
Target Compound Data	Controlled stoichiometry; minimized aromatic bromination
Comparator Or Baseline	Other electrophilic bromine sources (implied: NBS, Br₂) where over-bromination is problematic
Quantified Difference	Qualitative improvement in side-reaction suppression; specific yield data not provided
Conditions	Aryl thiourea → 2-aminobenzothiazole conversion

Why This Matters

For medicinal chemistry groups synthesizing heterocyclic libraries, the ability to cleanly convert thioureas to aminobenzothiazoles without aryl bromination eliminates tedious chromatography and improves isolated yields of the desired heterocyclic product.

• [1] Jordan, A. D.; Luo, C.; Reitz, A. B. Efficient conversion of substituted aryl thioureas to 2-aminobenzothiazoles using benzyltrimethylammonium tribromide. J. Org. Chem. 2003, 68(22), 8693–8696. View Source

Benzylamine Oxidation: BTMA Br₃ Oxidizes Benzylamines to Aldimines with First-Order Kinetics and a Kinetic Isotope Effect of 2.6–3.0, Confirming Tribromide Ion as the Reactive Species

Kinetic studies of the oxidation of substituted benzylamines by BTMA Br₃ in DMSO revealed a reaction that is first-order in both [BTMA Br₃] and [amine]. Oxidation of deuterated benzylamine (PhCD₂NH₂) exhibited a substantial kinetic isotope effect (k_H/k_D ≈ 2.6–3.0), confirming C–H bond cleavage in the rate-determining step and implicating the tribromide ion (Br₃⁻) as the reactive oxidizing species [1]. This mechanistic clarity is absent for many alternative oxidizing agents and provides a predictable foundation for process optimization.

Oxidation kinetics

Class-level

k_H/k_D ≈ 2.6–3.0; first-order in both BTMA Br₃ and amine

Supports kinetic-based process optimization

Tribromide ion identified as reactive species; verify at scale

Evidence Dimension	Kinetic order and kinetic isotope effect
Target Compound Data	First-order in BTMA Br₃ and amine; k_H/k_D ≈ 2.6–3.0
Comparator Or Baseline	Other oxidizing agents (mechanism not comparably characterized in this study)
Quantified Difference	Well-defined kinetic parameters support predictable reaction behavior
Conditions	DMSO solvent, variable temperature

Why This Matters

For process chemists scaling oxidation reactions, well-characterized kinetics and a defined reactive species enable rational optimization of temperature, concentration, and stoichiometry, reducing empirical trial-and-error and accelerating development timelines.

• [1] Sankhla, R.; Kothari, S. Correlation analysis of reactivity in the oxidation of substituted benzylamines by benzyltrimethylammonium tribromide. Indian J. Chem., Sect. A 2002, 41A(3), 541–546. View Source

Benzyltrimethylammonium Tribromide: Application Scenarios Where Differential Performance Justifies Procurement Selection

Controlled Bromination of Phenols and Aromatic Ethers for Pharmaceutical Intermediate Synthesis

When synthesizing brominated phenolic or aromatic ether intermediates for APIs, BTMA Br₃ enables stoichiometry-controlled mono-, di-, or tri-bromination [1] and solvent-tunable selectivity on aromatic ethers [2]. This precision eliminates the chromatographic purification required when using elemental bromine or NBS, reducing both solvent consumption and processing time.

Synthesis of π-Conjugated Polymers via Sequential Bromination–Polycondensation

In the preparation of fluorene-based and related π-conjugated polymers for organic electronics, BTMA Br₃ is uniquely suitable because its byproduct (BTMA Br) does not inhibit the direct arylation polycondensation step, enabling quantitative bromination yields and a streamlined one-pot workflow [3].

Synthesis of 2-Aminobenzothiazoles from Aryl Thioureas

For medicinal chemistry programs requiring 2-aminobenzothiazole scaffolds, BTMA Br₃ provides controlled stoichiometry that minimizes aromatic over-bromination side reactions—a common issue with other electrophilic bromine sources—leading to cleaner reaction profiles and higher isolated yields [4].

Oxidation of Benzylamines to Aldimines with Well-Defined Kinetics

Process development groups scaling the oxidation of benzylamines to aldimines benefit from the well-characterized first-order kinetics and established reactive species (Br₃⁻ ion) of BTMA Br₃ [5], enabling rational optimization and predictable scale-up behavior.

Application

Selection Property

Validation Focus

Controlled bromination of phenols/ethers

Stoichiometry-controlled selectivity

Regioselectivity verification with target substrate

Synthesis of π-conjugated polymers

Byproduct compatibility

Polycondensation compatibility testing

2-Aminobenzothiazole library synthesis

Controlled stoichiometry

Minimization of aryl over-bromination

Oxidation of benzylamines to aldimines

Well-defined kinetics

Kinetic profiling for scale-up

• [1] GuideChem. Is benzyltrimethylammonium tribromide a highly selective aromatic brominating agent? 2024. View Source
• [2] Kajigaeshi, S. et al. Selective Bromination of Aromatic Ethers with Benzyltrimethylammonium Tribromide. J. Chem. Soc., Perkin Trans. 1 1990, 897–899. View Source
• [3] Fujinami, Y. et al. Facile synthesis of fluorene-based π-conjugated polymers via sequential bromination/direct arylation polycondensation. J. Polym. Sci. Part A: Polym. Chem. 2015, 53, 1585–1590. DOI: 10.1002/pola.27689. View Source
• [4] Jordan, A. D.; Luo, C.; Reitz, A. B. Efficient conversion of substituted aryl thioureas to 2-aminobenzothiazoles using benzyltrimethylammonium tribromide. J. Org. Chem. 2003, 68(22), 8693–8696. View Source
• [5] Sankhla, R.; Kothari, S. Correlation analysis of reactivity in the oxidation of substituted benzylamines by benzyltrimethylammonium tribromide. Indian J. Chem., Sect. A 2002, 41A(3), 541–546. View Source